Pyrido(4,3-d)pyrimidine-2,4(1H,3H)-dione, 5-amino-1,3-dimethyl-

• CAS RN: 112500-66-0
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 5-amino-1,3-dimethylpyrido[4,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10N4O2/c1-12-5-3-4-11-7(10)6(5)8(14)13(2)9(12)15/h3-4H,1-2H3,(H2,10,11)
• InChI Key: ZEPRKDUCWLNQPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=C2)N)C(=O)N(C1=O)C

Description

Pyrido(4,3-d)pyrimidine-2,4(1H,3H)-dione, 5-amino-1,3-dimethyl- is a useful research compound. Its molecular formula is C9H10N4O2 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of 5-cyano-1,3-dimethyl-6-(2-dimethylaminovinyl)uracil and 5.0 ml of 30% ammonia aqueous solution were added to 22.5 ml of DMF. The solution was heated at 100° C. in a sealed tube for 24 hr. The precipitated crystals were separated by filtration, washed with ether and recrystallized from ethanol to give 0.61 g of 5-amino-1,3-dimethylpyrido[4,3-d]pyrimidine-2,4-dione (Compound 3).